2-((6-(tert-butyl)-3-cyano-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinolin-2-yl)thio)-N-methylacetamide
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Overview
Description
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the trifluoromethyl group could be introduced via a process known as trifluoromethylation .Chemical Reactions Analysis
The reactivity of the compound would be influenced by the various functional groups present. For instance, the cyano group could undergo reactions such as hydrolysis, reduction, or nucleophilic addition .Physical And Chemical Properties Analysis
The physical and chemical properties of the compound would be influenced by its molecular structure and the functional groups present. For example, the presence of the trifluoromethyl group could increase the compound’s lipophilicity .Mechanism of Action
Quinoline derivatives
The compound contains a tetrahydroquinoline moiety. Quinoline and its derivatives are a class of compounds with diverse biological activities. They are known to interact with various enzymes and receptors in the body, including DNA topoisomerases and various G protein-coupled receptors .
Sulfur-containing compounds
The compound also contains a thioether group. Sulfur-containing compounds are known for their diverse biological activities, including antibiotic, anticancer, and antioxidant activities .
Cyano and trifluoromethyl groups
The presence of cyano and trifluoromethyl groups could potentially influence the compound’s reactivity, lipophilicity, and ability to form hydrogen bonds, which could in turn affect its interaction with biological targets .
Pharmacokinetics
Without specific studies, it’s hard to predict the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound. Factors that could influence these properties include its size, polarity, lipophilicity, and the presence of functional groups capable of forming hydrogen bonds .
Environmental factors
The compound’s stability, efficacy, and mode of action could be influenced by various environmental factors, including pH, temperature, presence of other molecules, and specific conditions within the body .
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-[[6-tert-butyl-3-cyano-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinolin-2-yl]sulfanyl]-N-methylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22F3N3OS/c1-17(2,3)10-5-6-13-11(7-10)15(18(19,20)21)12(8-22)16(24-13)26-9-14(25)23-4/h10H,5-7,9H2,1-4H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YAMDFHFIAHFGKJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1CCC2=C(C1)C(=C(C(=N2)SCC(=O)NC)C#N)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22F3N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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